1-methyl-4-nitro-1H-indole

• IUPAC Name: 1-methyl-4-nitroindole
• InChI: InChI=1S/C9H8N2O2/c1-10-6-5-7-8(10)3-2-4-9(7)11(12)13/h2-6H,1H3
• InChI Key: MGIRVUJGWSRAOV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=C1C=CC=C2[N+](=O)[O-]
• Molecular Formula: C9H8N2O2
• DSSTOX Substance ID: DTXSID20524314
• Molecular Weight: 176.17 g/mol
• CAS RN: 91482-63-2

Description

1-Methyl-4-nitro-1H-indole is a chemical compound with the molecular formula C9H8N2O2. It has a molecular weight of 176.17. It is a solid substance that is stored in a dry environment at temperatures between 2-8°C.

Synthesis Analysis

The synthesis of indole derivatives, including this compound, has been a subject of interest in recent years. A one-pot, three-component protocol for the synthesis of 1,2,3-trisubstituted indoles has been developed, based on a Fischer indolisation–indole N-alkylation sequence.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzopyrrole, which is an aromatic ring system. This ring system contains 10 π-electrons, two from the lone pair on nitrogen and eight from double bonds, which makes them aromatic in nature.

Chemical Reactions Analysis

Indoles, including this compound, are significant heterocyclic systems in natural products and drugs. They play a main role in cell biology and have various biologically vital properties. Transition metal-catalyzed activation of alkynes, followed by an intramolecular or intermolecular nucleophile addition, has become a powerful tool for the construction of the indole ring.

Physical And Chemical Properties Analysis

This compound is a solid substance with a molecular weight of 176.17. It is stored in a dry environment at temperatures between 2-8°C. The compound has a linear formula of C9H8N2O2.

Scientific Research Applications

Reactions with Nitrogen Oxides

The reactions of indoles, including 1-methyl-4-nitro-1H-indole, with nitrogen dioxide and nitrous acid in aprotic solvents have been studied. These reactions lead to the formation of various nitroso and nitro indole derivatives. The reaction pathways and products vary depending on the specific indole and the nitrogen oxide used, showcasing the chemical versatility of indoles in reactions with nitrogen oxides (Astolfi et al., 2006).

Electrosynthesis from o-Nitrostyrenes

A novel procedure for synthesizing derivatives of 1H-indole, including this compound, involves the electrochemical reduction of substituted o-nitrostyrenes. This method operates at room temperature and uses carbon cathodes, demonstrating an efficient approach for the synthesis of indole derivatives (Du et al., 2011).

Nucleophilic Addition Reactions

Research on 2-nitro-1-(phenylsulfonyl)indole has revealed its potential for nucleophilic addition reactions, leading to the production of 3-substituted-2-nitroindoles. This synthesis approach might be applicable to related compounds like this compound, demonstrating its utility in creating diverse indole derivatives (Pelkey et al., 1999).

Structural and Vibrational Analysis

The structural and vibrational properties of indole derivatives, including those similar to this compound, have been extensively studied. Such analyses are crucial for understanding the physical and chemical properties of these compounds, which is essential for their application in various scientific fields (Bhat et al., 2017).

Synthesis and Functionalization

Palladium-catalyzed reactions have been widely used for the synthesis and functionalization of indoles. This method offers a versatile approach for modifying indole structures, including this compound, to produce biologically active compounds (Cacchi & Fabrizi, 2005).

Safety and Hazards

The safety information for 1-methyl-4-nitro-1H-indole indicates that it has a GHS07 pictogram. The hazard statements include H302 and H317, and the precautionary statements include P280, P305+P351+P338.

Future Directions

Indoles, including 1-methyl-4-nitro-1H-indole, have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities. The investigation of novel methods of synthesis has attracted the attention of the chemical community.

Mechanism of Action

Target of Action

Indole derivatives, such as 1-methyl-4-nitro-1H-indole, have been found to bind with high affinity to multiple receptors . These compounds play a significant role in cell biology and have been used as biologically active compounds for the treatment of various disorders . .

Mode of Action

The mode of action of indole derivatives involves their interaction with their targets, leading to various changes in cellular processes . For instance, some indole derivatives have shown inhibitory activity against certain viruses . .

Biochemical Pathways

Indole derivatives can affect various biochemical pathways. For example, they have been associated with antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that indole derivatives can influence a wide range of biochemical pathways and their downstream effects.

Result of Action

The result of the action of indole derivatives can vary widely, depending on their specific targets and modes of action. For example, some indole derivatives have shown potent antiviral activity . .

Action Environment

The action, efficacy, and stability of a compound can be influenced by various environmental factors. For instance, it is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes when handling this compound . .

Biochemical Analysis

Biochemical Properties

1-Methyl-4-nitro-1H-indole plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity. For instance, indole derivatives, including this compound, have been shown to interact with cytochrome P450 enzymes, which are crucial for drug metabolism . These interactions can lead to either inhibition or activation of the enzymes, affecting the metabolic pathways of other compounds. Additionally, this compound may bind to specific receptors, modulating signal transduction pathways and influencing cellular responses .

Cellular Effects

This compound exerts various effects on different cell types and cellular processes. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For example, indole derivatives can modulate the activity of kinases and phosphatases, leading to alterations in phosphorylation states of key signaling proteins . This modulation can impact cell proliferation, differentiation, and apoptosis. Furthermore, this compound may affect the expression of genes involved in metabolic pathways, thereby influencing cellular energy production and biosynthesis .

Molecular Mechanism

The molecular mechanism of action of this compound involves its interactions with biomolecules at the molecular level. It can bind to specific enzymes, leading to either inhibition or activation of their catalytic activity . For instance, this compound may inhibit the activity of certain kinases, thereby blocking downstream signaling pathways and affecting cellular responses. Additionally, it can interact with transcription factors, influencing gene expression and altering cellular functions . These molecular interactions contribute to the compound’s overall biochemical and pharmacological effects.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of the compound are crucial factors that influence its long-term effects on cellular function. Studies have shown that indole derivatives, including this compound, can undergo degradation under certain conditions, leading to the formation of metabolites with different biological activities . These temporal changes can impact the compound’s efficacy and safety in both in vitro and in vivo studies.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects, such as anti-inflammatory or anticancer activities . At high doses, it may cause toxic or adverse effects, including hepatotoxicity or neurotoxicity . It is essential to determine the optimal dosage range to maximize the therapeutic benefits while minimizing potential risks. Threshold effects and dose-response relationships should be carefully evaluated in preclinical studies.

Metabolic Pathways

This compound is involved in various metabolic pathways. It can be metabolized by cytochrome P450 enzymes, leading to the formation of reactive intermediates or metabolites . These metabolites may further interact with other enzymes or cofactors, influencing metabolic flux and altering metabolite levels. Understanding the metabolic pathways of this compound is crucial for predicting its pharmacokinetics and potential drug-drug interactions.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are essential for its biological activity. The compound may interact with specific transporters or binding proteins, facilitating its uptake and distribution . Additionally, its localization and accumulation within different cellular compartments can influence its efficacy and toxicity. Studying the transport and distribution mechanisms of this compound can provide insights into its pharmacokinetics and tissue-specific effects.

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function. The compound may be targeted to specific compartments or organelles through targeting signals or post-translational modifications . For example, it may localize to the nucleus, where it can interact with transcription factors and influence gene expression. Alternatively, it may accumulate in the mitochondria, affecting cellular energy production and metabolism. Understanding the subcellular localization of this compound can provide valuable insights into its mechanism of action and potential therapeutic applications.

Synthesis routes and methods I

Procedure details

A solution of 4-nitroindole (500 mg, 3.1 mmol) in THF (15 mL) at 0° C. was treated portionwise with NaH (290 mg, 9.3 mmol), stirred for 30 minutes, treated dropwise with methyl iodide (0.95 mL, 15.5 mmol), warmed to room temperature for 18 hours, treated sequentially with water and ethyl acetate (200 mL), and washed with brine (100 mL). The organic layer was dried (Na2SO4), filtered, and concentrated to provide the desired product, which was used in the next step without further purification.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

To a stirred suspension of sodium hydride (0.14 g; 3.41 mM) in dimethylformamide (10 ml) at 0° C. under nitrogen was added 4-nitroindole (0.5 g; 3.1 mM) in dimethylformamide. After stirring for 0.5 h, iodomethane (0.21 ml; 3.41 mM) in dimethylformamide (1 ml) was added, and stirring was continued for 1 h. The reaction mixture was then quenched with water, and poured onto excess water with stirring. Filtration afforded the title compound (0.5 g; 92%).

Synthesis routes and methods IV

Procedure details

A 500 mL, three-necked flask equipped with a thermocouple, condenser, and addition funnel was charged with 5-nitroindole (20.0 g, 12.3 mmol), potassium carbonate (4.0 g, 29 mmol), N,N-dimethylformamide (80 mL) and dimethyl carbonate (22 mL, 26.14 mmol). The resulting mixture was heated to reflux. The reaction was monitored by HPLC or TLC (solvent system: 30% ethyl acetate in heptane). An analysis of the reaction mixture after 3 h at reflux, by the above methods, failed to detect any remaining 5-nitroindole. The reaction mixture was then cooled to 10±5° C. and diluted with water (160 mL) which resulted in the formation of a yellow precipitate. After the mixture was stirred at room temperature for 2 h, the solid was collected by filtration, then was washed with water (100 mL) and dried under high vacuum at 60-65° C. for 24 h to give 1-methyl-4-nitroindole (21.1 g, 97.1%) as a yellow solid.